Cas no 83861-74-9 (1,5-Octadien-3-ol)

1,5-Octadien-3-ol structure
1,5-Octadien-3-ol structure
Product Name:1,5-Octadien-3-ol
CAS No:83861-74-9
MF:C8H14O
MW:126.196162700653
CID:709363
PubChem ID:6428570
Update Time:2025-04-19

1,5-Octadien-3-ol Chemical and Physical Properties

Names and Identifiers

    • 1,5-Octadien-3-ol
    • Octa-1,5-dien-3-ol
    • KI2TJG39HP
    • (3xi,5Z)-1,5-Octadien-3-ol
    • CHEBI:172005
    • UNII-KI2TJG39HP
    • (5Z)-1,5-octadien-3-ol
    • Fema No. 4732, (E)-
    • Fema No. 4732
    • APFBWMGEGSELQP-AATRIKPKSA-N
    • DTXSID401314159
    • 1,5-Octadien-3-ol, (5E)-
    • SCHEMBL309356
    • (5E)-1,5-Octadien-3-ol
    • 50306-14-4
    • LMFA05000488
    • 1,5-Octadien-3-ol, (E)-
    • 1,5E-Octadien-3-ol
    • (5E)-octa-1,5-dien-3-ol
    • 1,5Z-Octadien-3R-ol
    • 83861-74-9
    • TE91VW9O5A
    • UNII-TE91VW9O5A
    • Inchi: 1S/C8H14O/c1-3-5-6-7-8(9)4-2/h4-6,8-9H,2-3,7H2,1H3/b6-5+
    • InChI Key: APFBWMGEGSELQP-AATRIKPKSA-N
    • SMILES: OC(C=C)C/C=C/CC

Computed Properties

  • Exact Mass: 126.104
  • Monoisotopic Mass: 126.104
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 4
  • Complexity: 94.7
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 2
  • Topological Polar Surface Area: 20.2Ų

Experimental Properties

  • FEMA: 4732 | 1,5-OCTADIEN-3-OL
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